6-Bromo-3-chloro-2-methylpyridine
Cat. No. B1519370
CAS RN:
944317-27-5
M. Wt: 206.47 g/mol
InChI Key: PSZRCSVBLJMQLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
6-Bromo-3-chloro-2-methylpyridine is a chemical compound with the molecular formula C6H5BrClN . It has a molecular weight of 206.47 .
Molecular Structure Analysis
The InChI code for 6-Bromo-3-chloro-2-methylpyridine is 1S/C6H5BrClN/c1-4-5(8)2-3-6(7)9-4/h2-3H,1H3 . The InChI key is PSZRCSVBLJMQLL-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
6-Bromo-3-chloro-2-methylpyridine has a density of 1.6±0.1 g/cm3 . Its boiling point is 220.6±35.0 °C at 760 mmHg . The vapor pressure is 0.2±0.4 mmHg at 25°C . The enthalpy of vaporization is 43.8±3.0 kJ/mol . The flash point is 87.2±25.9 °C . The index of refraction is 1.571 . The molar refractivity is 41.8±0.3 cm3 . The polar surface area is 13 Å2 . The polarizability is 16.6±0.5 10-24 cm3 . The surface tension is 43.0±3.0 dyne/cm . The molar volume is 127.1±3.0 cm3 .Scientific Research Applications
Agrochemical and Pharmaceutical Industries
- Field : Agrochemical and Pharmaceutical Industries .
- Application : 6-Bromo-2-chloro-3-iodo-4-methylpyridine is used as an intermediate in the synthesis of active agrochemical and pharmaceutical ingredients . It’s a key structural motif in these industries .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The major use of these derivatives is in the protection of crops from pests . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names . Several derivatives are also used in the pharmaceutical and veterinary industries .
Synthesis of Novel Pyridine-Based Derivatives
- Field : Medicinal Chemistry .
- Application : 5-Bromo-2-methylpyridin-3-amine, which can be derived from 6-Bromo-3-chloro-2-methylpyridine, is used in the synthesis of novel pyridine derivatives via Suzuki cross-coupling reaction .
- Methods : The Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids produced these novel pyridine derivatives .
- Results : The compounds synthesized were investigated for their quantum mechanical properties and biological activities . One compound, 4b, exhibited significant anti-thrombolytic, biofilm inhibition, and haemolytic activities .
Synthesis of Pyridinylimidazole-Type p38α Mitogen Activated Protein Kinase Inhibitors
- Field : Medicinal Chemistry .
- Application : 6-Bromo-3-chloro-2-methylpyridine is used in the synthesis of potent p38α mitogen-activated protein kinase inhibitors . These inhibitors are used in the treatment of cytokine-driven diseases like rheumatoid arthritis or psoriasis, and neurodegenerative diseases like Parkinson’s disease, Alzheimer’s disease or multiple sclerosis .
- Methods : An optimized strategy for the synthesis of these inhibitors starting from 2-fluoro-4-methylpyridine is reported . This strategy avoids the use of palladium as a catalyst and is more diverse and versatile .
- Results : The overall yield could be increased from 3.6% to 29.4% . Biological data demonstrated that the (S)-enantiomer is the two times more potent eutomer .
Preparation of Nitrogen Containing Heterocyclic Compounds
- Field : Organic Chemistry .
- Application : 2-Bromo-6-methylpyridine, which can be derived from 6-Bromo-3-chloro-2-methylpyridine, is used as a building block in the preparation of nitrogen containing heterocyclic compounds .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The major use of these derivatives is in the synthesis of various nitrogen containing heterocyclic compounds .
Synthesis of 6,6′-Dimethyl-2,2′-Bipyridine
- Field : Organic Chemistry .
- Application : 2-Bromo-6-methylpyridine, which can be derived from 6-Bromo-3-chloro-2-methylpyridine, is used in the synthesis of 6,6′-dimethyl-2,2′-bipyridine .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The major use of these derivatives is in the synthesis of various nitrogen containing heterocyclic compounds .
Synthesis of 6-Methyl-2-pyridyl-2-pyridylmethanone
- Field : Organic Chemistry .
- Application : 2-Bromo-6-methylpyridine, which can be derived from 6-Bromo-3-chloro-2-methylpyridine, is used in the synthesis of 6-methyl-2-pyridyl-2-pyridylmethanone .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The major use of these derivatives is in the synthesis of various nitrogen containing heterocyclic compounds .
Safety And Hazards
properties
IUPAC Name |
6-bromo-3-chloro-2-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrClN/c1-4-5(8)2-3-6(7)9-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSZRCSVBLJMQLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90670372 |
Source
|
| Record name | 6-Bromo-3-chloro-2-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90670372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.47 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-chloro-2-methylpyridine | |
CAS RN |
944317-27-5 |
Source
|
| Record name | 6-Bromo-3-chloro-2-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90670372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Bromo-3-chloro-2-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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